Cas no 1172746-65-4 (6-bromo-3-chloro-1-benzothiophene-2-carbonitrile)

• Product Name: 6-bromo-3-chloro-1-benzothiophene-2-carbonitrile
• CAS No: 1172746-65-4
• MF: C₉H₃BrClNS
• MW: 272.548818826675
• CID: 5956327
• PubChem ID: 43840543
• Update Time: 2024-01-16

6-bromo-3-chloro-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carbonitrile, 6-bromo-3-chloro-
• 6-bromo-3-chloro-1-benzothiophene-2-carbonitrile
• AKOS002683632
• 1172746-65-4
• EN300-1137351
• DTXSID801236317
• 6-Bromo-3-chlorobenzo[b]thiophene-2-carbonitrile

• Inchi： 1S/C9H3BrClNS/c10-5-1-2-6-7(3-5)13-8(4-12)9(6)11/h1-3H
• InChI Key： FSMUFMSJQTVVDO-UHFFFAOYSA-N
• SMILES： C12=CC(Br)=CC=C1C(Cl)=C(C#N)S2

Computed Properties

• Exact Mass: 270.88581g/mol
• Monoisotopic Mass: 270.88581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 409.9±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes